Cas no 171596-27-3 (cis-Tadalafil)

• Product Name: cis-Tadalafil
• CAS No: 171596-27-3
• MF: C₂₂H₁₉N₃O₄
• MW: 389.403965234756
• MDL: MFCD23380728
• CID: 1004262
• PubChem ID: 9821704
• Update Time: 2025-04-20

cis-Tadalafil Chemical and Physical Properties

Names and Identifiers

• cis-Tadalafil
• (6R,12aS)-
• Tadalafil IMpurity: IMpurity H
• (6R,12aS)-2,3,6,7,12,12a-hexahydro-2-methyl-6-(3,4-methylenedioxyphenyl)-pyrazino[2',1':6,1]pyrido[3,4-b]indole-1,4-dione
• Pyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione,6-(1,3- benzodioxol-5-yl)-2,3,6,7,12, 12a-hexahydro-2-methyl-,(6R, 12a...
• Tadalafil Epimer
• cis-ent-Tadalafil
• PYR403
• UNII-E319TQ0B6R
• (6R,12aS)-6-(1,3-Benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-methylpyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• 6R,12S-Tadalafil
• Tadanafil Impurity A
• Calais EP Impurity A
• 12-epi-TadalafilTadalafil
• Tadanafil EP or USP impurity A
• Tadalafil EP IMpurity A (cis-tadalafil)
• (6R,12S)-Tadalafil;(6R,12aS)
• (2R,8S)-2-(1,3-dioxaindan-5-yl)-6-methyl-3,6,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,16}]heptadeca-1(10),11(16),12,14-tetraene-4,7-dione
• TADALAFIL IMPURITY A [EP IMPURITY]
• (6R,12aS)-6-(1,3-Benzodioxol-5-yl)-2-methyl-2,3,6,7,12,12a-hexahydropyrazino(1',2':1,6)pyrido(3,4-b)indole-1,4-dione
• Tadalafil impurity, 6R ,12as diastereomer- [USP]
• (6R,12aS)-6-(benzo[d][1,3]dioxol-5-yl)-2-methyl-2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• CHEMBL139028
• CS-0092069
• (5S,6R)-6-Benzo[1,3]dioxol-5-yl-2-methyl-2,3,6,7,12,12a-hexahydro-pyrazino[1'',2'':1,6]pyrido[3,4-b]indole-1,4-dione
• (6R,12aS)-6-(1,3-Benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-methylpyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione; Pyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione, 6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-methyl-, (6R-cis)-; 12-epi-Tadalafil; Tadalafil Imp. A (EP); 6R,12S-Tadalafil; Tadalafil Impurity A
• Tadalafil Impurity A (6R,12S-Tadalafil)
• BDBM50134149
• EX-A2848
• Pyrazino(1',2':1,6)pyrido(3,4-b)indole-1,4-dione, 6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-methyl-, (6R,12aS)-
• E319TQ0B6R
• SCHEMBL662933
• 12-EPI-TADALAFIL
• Tadalafil specified impurity A [EP]
• 171596-27-3
• Tadalafil EP Impurity A
• (6R ,12As )-6-(1,3-benzodioxol-5-yl)-2,3,6,7,12,12a-hexahydro-2-methyl-pyrazino(1',2':1,6)pyrido(3,4-b )indole-1,4-dione
• TADALAFIL IMPURITY, 6R ,12AS DIASTEREOMER- [USP IMPURITY]
• HY-90009B
• Q27276801
• (6R,12aS)-6-(Benzo[d][1,3]dioxol-5-yl)-2-methyl-2,3,12,12a-tetrahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4(6H,7H)-dione
• EN300-20237864
• AKOS030529163
• (-)-Tadalafil 6R ,12as diastereomer
• Tadalafil 6R ,12as diastereomer
• NCGC00168781-01
• (6R,12aS)-6-(1,3-Benzodioxol-5-yl)-2-methyl-2,3,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indole-1,4-dione
• Tadalafil, (6R ,12aS)-
• A1-01756
• (6R ,12as)-tadalafil
• (2R,8S)-2-(1,3-benzodioxol-5-yl)-6-methyl-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione

• MDL： MFCD23380728
• Inchi： 1S/C22H19N3O4/c1-24-10-19(26)25-16(22(24)27)9-14-13-4-2-3-5-15(13)23-20(14)21(25)12-6-7-17-18(8-12)29-11-28-17/h2-8,16,21,23H,9-11H2,1H3/t16-,21+/m0/s1
• InChI Key： WOXKDUGGOYFFRN-HRAATJIYSA-N
• SMILES： O=C1[C@@H]2CC3C4C=CC=CC=4NC=3[C@@H](C3=CC=C4C(=C3)OCO4)N2C(CN1C)=O

Computed Properties

• Exact Mass: 389.13800
• Monoisotopic Mass: 389.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 295-296 ºC
• Solubility: Insuluble (8.6E-3 g/L) (25 ºC),
• PSA: 74.87000
• LogP: 2.08710

cis-Tadalafil Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines